Cas no 40086-02-0 (3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product name: 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 40086-02-0
• MF: C₇H₁₁NOS₂
• MW: 189.298
• CID: 3966838
• PubChem ID: 12220058

3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-(2-methylpropyl)-2-thioxo-
• 3-Isobutyl-2-thioxo-thiazolidin-4-one
• 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-Isobutyl-2-thioxo-1,3-thiazolidin-4-one
• Isobutylrhodanin
• 40086-02-0
• AKOS000349023
• NS-01747
• CS-0116987
• 3-isobutyl-2-thioxothiazolidin-4-one

• Inchi： InChI=1S/C7H11NOS2/c1-5(2)3-8-6(9)4-11-7(8)10/h5H,3-4H2,1-2H3
• InChI Key： MNYRSVWIWIEBES-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 189.02820632Da
• Monoisotopic Mass: 189.02820632Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines Thiazolidinethiones

Additional information on 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Overview of 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 40086-02-0): Properties, Applications, and Research Insights

3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 40086-02-0) is a sulfur-containing heterocyclic compound with a unique thiazolidinone backbone. This structure is pivotal in medicinal chemistry and material science due to its versatile reactivity and biological activity. The compound's 2-sulfanylidene group enhances its ability to participate in hydrogen bonding and metal coordination, making it valuable for designing enzyme inhibitors and chelating agents. Recent studies highlight its potential in addressing oxidative stress-related disorders, a topic gaining traction in health-focused searches.

In the context of drug discovery, 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one has been explored for its anti-inflammatory and antimicrobial properties. Researchers are investigating its role in modulating NF-κB signaling pathways, a hot topic linked to chronic diseases. The compound’s isobutyl side chain (2-methylpropyl group) contributes to lipophilicity, improving membrane permeability—a critical factor in bioavailability optimization, frequently searched by pharmaceutical developers.

From a synthetic perspective, this compound serves as a precursor for thiazole derivatives, which are key motifs in agrochemicals and dye industries. Its sulfhydryl moiety allows for facile functionalization, aligning with the growing demand for green chemistry approaches. Environmental concerns have spurred interest in sustainable synthesis methods, and CAS No. 40086-02-0 is being evaluated in catalyst-free reactions to reduce waste.

Analytical characterization of 40086-02-0 involves advanced techniques like NMR spectroscopy and mass spectrometry, often queried by analytical chemists. Its crystalline stability under varying pH conditions makes it a candidate for solid-state studies, another trending research area. Computational modeling of its molecular electrostatic potential (MEP) further aids in predicting interaction sites, a technique popular in AI-driven drug design discussions.

Industrial applications of 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one extend to corrosion inhibitors, particularly in metal coatings. With rising global infrastructure projects, searches for eco-friendly corrosion solutions have surged. The compound’s adsorption efficiency on steel surfaces is being optimized using nanotechnology, bridging gaps between academia and industry needs.

Safety profiles and toxicological data for CAS No. 40086-02-0 remain under review, though preliminary studies suggest low acute toxicity. Regulatory compliance with REACH and FDA guidelines is a recurring query among manufacturers, emphasizing the need for transparent data sharing. Storage recommendations include anhydrous conditions to prevent hydrolysis, a practical tip often overlooked in forum discussions.

Future research directions may explore 3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one’s role in photodynamic therapy, leveraging its chromophoric properties. As personalized medicine gains momentum, tailoring such scaffolds for theranostic applications could unlock new therapeutic avenues. Collaborative efforts between synthetic chemists and biologists will be crucial to harness its full potential.